2-methoxy-N-((4-morpholinopyrimidin-2-yl)methyl)acetamide

• IUPAC Name: 2-methoxy-N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C12H18N4O3/c1-18-9-12(17)14-8-10-13-3-2-11(15-10)16-4-6-19-7-5-16/h2-3H,4-9H2,1H3,(H,14,17)
• InChI Key: XFEIRXXXDSRHEJ-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCC1=NC=CC(=N1)N2CCOCC2
• Molecular Formula: C12H18N4O3
• Molecular Weight: 266.30 g/mol

Description

2-methoxy-N-((4-morpholinopyrimidin-2-yl)methyl)acetamide, also known as MPA, is a small molecule that has gained significant attention in the scientific community due to its potential use in various research applications. MPA is a synthetic compound that was first synthesized in 2007 by researchers at the University of Dundee in Scotland. Since then, it has been used in a wide range of studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Anti-Inflammatory Agents

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Inhibition of iNOS and COX-2

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Treatment of Inflammation-Associated Disorders

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Organic Synthesis

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Medicinal Chemistry

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Pharmacological Activities

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Mechanism of Action

Target of Action

The primary targets of 2-methoxy-N-((4-morpholinopyrimidin-2-yl)methyl)acetamide are inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) . These enzymes play crucial roles in the inflammatory response. iNOS produces nitric oxide, a radical effector of the innate immune system, while COX-2 is involved in the production of prostaglandins .

Mode of Action

The compound interacts with its targets by binding to the active sites of iNOS and COX-2, forming hydrophobic interactions . This binding inhibits the enzymes’ activity, leading to a decrease in the production of nitric oxide and prostaglandins . As a result, the inflammatory response is reduced .

Biochemical Pathways

The compound affects the biochemical pathways associated with inflammation. By inhibiting iNOS and COX-2, it reduces the production of nitric oxide and prostaglandins, key mediators of inflammation . This leads to a decrease in the concentration of these pro-inflammatory mediators, thereby reducing inflammation .

Pharmacokinetics

For instance, treating LPS-induced RAW 264.7 cells with 12.5 μM concentrations of the compound significantly reduced the most noticeable elevations of iNOS and COX-2 protein levels .

Result of Action

The molecular and cellular effects of the compound’s action are primarily anti-inflammatory. It significantly reduces the expression of iNOS and COX-2 in LPS-stimulated RAW 264.7 macrophage cells . This results in a decrease in the production of nitric oxide and prostaglandins, leading to an overall reduction in inflammation .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the compound’s anti-inflammatory activity was assessed in macrophage cells stimulated by lipopolysaccharide (LPS), a component of the cell walls of gram-negative bacteria . This suggests that the compound’s efficacy may be influenced by the presence of bacterial components or other inflammatory stimuli.